Cas no 2229617-55-2 (tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate)

Tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate is a specialized organic compound featuring a cyclopropane ring fused with an imidazole moiety, protected by a tert-butyloxycarbonyl (Boc) group. The hydroxymethyl substituent enhances its reactivity, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The sterically hindered cyclopropane structure contributes to its stability, while the Boc group allows for selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules, including protease inhibitors and heterocyclic scaffolds, due to its balanced reactivity and structural rigidity. Its well-defined synthetic pathway ensures high purity and reproducibility for research applications.
tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate structure
2229617-55-2 structure
Product Name:tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate
CAS No:2229617-55-2
MF:C14H22N2O3
MW:266.336083889008
CID:6482958
PubChem ID:165974841
Update Time:2025-10-28

tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate
    • 2229617-55-2
    • tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
    • EN300-1895076
    • Inchi: 1S/C14H22N2O3/c1-12(2,3)19-11(18)16-6-10(15-9-16)14(8-17)7-13(14,4)5/h6,9,17H,7-8H2,1-5H3
    • InChI Key: PERLVIDTZFNVOO-UHFFFAOYSA-N
    • SMILES: OCC1(C2=CN(C(=O)OC(C)(C)C)C=N2)CC1(C)C

Computed Properties

  • Exact Mass: 266.16304257g/mol
  • Monoisotopic Mass: 266.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.4Ų

tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1895076-0.05g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
0.05g
$1440.0 2023-09-18
Enamine
EN300-1895076-0.1g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
0.1g
$1508.0 2023-09-18
Enamine
EN300-1895076-0.25g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
0.25g
$1577.0 2023-09-18
Enamine
EN300-1895076-0.5g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
0.5g
$1646.0 2023-09-18
Enamine
EN300-1895076-1.0g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
1g
$1714.0 2023-05-23
Enamine
EN300-1895076-2.5g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
2.5g
$3362.0 2023-09-18
Enamine
EN300-1895076-5.0g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
5g
$4972.0 2023-05-23
Enamine
EN300-1895076-10.0g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
10g
$7373.0 2023-05-23
Enamine
EN300-1895076-1g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
1g
$1714.0 2023-09-18
Enamine
EN300-1895076-5g
tert-butyl 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-1H-imidazole-1-carboxylate
2229617-55-2
5g
$4972.0 2023-09-18

Additional information on tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate

Introduction to tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2229617-55-2)

tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate, with the CAS number 2229617-55-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and features a unique cyclopropyl moiety, which imparts specific chemical and biological properties that make it an interesting candidate for various therapeutic applications.

The molecular structure of tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate is characterized by a tert-butyl ester group attached to the imidazole ring, a hydroxymethyl substituent, and a 2,2-dimethylcyclopropyl group. The presence of these functional groups contributes to the compound's stability and reactivity, making it suitable for use in synthetic chemistry and drug development.

Recent studies have highlighted the potential of tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclopropyl moiety is believed to play a crucial role in modulating the compound's interaction with biological targets, such as enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory effects, tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. This property makes it a promising candidate for the development of new antiviral therapies, particularly in the context of emerging viral diseases.

The synthesis of tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate involves several steps, including the formation of the cyclopropyl ring and the attachment of the hydroxymethyl and tert-butyl ester groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. These improvements have facilitated its use in both academic research and industrial applications.

In terms of pharmacokinetics, tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate has shown favorable properties. It exhibits good solubility in aqueous solutions and has a reasonable half-life in biological systems. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over an extended period.

The safety profile of tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate has also been evaluated through preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms related to inflammation and viral infections. These preliminary findings have generated considerable interest among researchers and clinicians alike.

In conclusion, tert-butyl 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2229617-55-2) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd